Cas no 62547-14-2 (2-hydroxy-5-[(4-nitrophenyl)sulfamoyl]benzoic Acid)

• Product Name: 2-hydroxy-5-[(4-nitrophenyl)sulfamoyl]benzoic Acid
• CAS No: 62547-14-2
• MF: C₁₃H₁₀N₂O₇S
• MW: 338.292702198029
• CID: 874245
• Update Time: 2026-04-29

2-hydroxy-5-[(4-nitrophenyl)sulfamoyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-5-[(4-nitrophenyl)sulfamoyl]benzoic Acid
• 2-HYDROXY-5-(4-NITRO-PHENYLSULFAMOYL)-BENZOIC ACID
• 5-(4-Nitro-anilinosulfonyl)-2-hydroxy-benzoesaeure
• 5-< 4-Nitro-anilinosulfonyl> -2-hydroxy-benzoesaeure
• AC1MYGZX
• AC1Q72HX
• AG-G-29856
• CTK5B5288
• Oprea1_260340

Computed Properties

• Exact Mass: 337.01307

Experimental Properties

• PSA: 149.67

Additional information on 2-hydroxy-5-[(4-nitrophenyl)sulfamoyl]benzoic Acid

Exploring the Properties and Applications of 2-Hydroxy-5-[(4-Nitrophenyl)Sulfamoyl]Benzoic Acid (CAS No. 62547-14-2)

2-Hydroxy-5-[(4-nitrophenyl)sulfamoyl]benzoic acid, identified by the CAS registry number CAS No. 62547-14-2, is a compound of significant interest in the fields of organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfamoyl group and a hydroxyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The molecular structure of 2-hydroxy-5-(4-nitrophenyl)sulfamoyl benzoic acid is notable for its aromatic rings, which contribute to its stability and reactivity. The sulfamoyl group (-SO₂-NH-) attached to the benzoic acid backbone introduces additional functionality, such as hydrogen bonding capabilities and potential for further chemical modifications. The hydroxyl group (-OH) at the 2-position of the benzene ring enhances the compound's solubility in polar solvents and may play a role in its biological activity.

Recent studies have highlighted the potential of this compound in drug design and development. Its structure suggests possible interactions with biological targets, such as enzymes or receptors, making it a candidate for therapeutic applications. For instance, researchers have explored its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its sulfonamide group is known to exhibit antimicrobial properties, further broadening its scope in medicinal chemistry.

In terms of synthesis, CAS No. 62547-14-2 can be prepared through various methods, including nucleophilic substitution reactions or coupling reactions involving appropriate intermediates. The choice of synthetic pathway depends on the availability of starting materials and desired purity levels. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production for industrial applications.

The physical properties of this compound are also worth noting. It has a melting point of approximately 300°C, indicating its thermal stability under standard conditions. Its solubility in common solvents like water and ethanol is moderate, which is advantageous for formulation purposes in pharmaceuticals or agrochemicals.

From an environmental perspective, understanding the biodegradation and toxicity profiles of 2-hydroxy-5-(4-nitrophenyl)sulfamoyl benzoic acid is crucial for assessing its safety in commercial use. Preliminary studies suggest that it undergoes slow degradation under aerobic conditions, but further research is needed to evaluate its long-term impact on ecosystems.

In conclusion, CAS No. 62547-14-2, or 2-hydroxy-5-(4-nitrophenyl)sulfamoyl benzoic acid, represents a versatile molecule with promising applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a valuable tool in drug discovery and material science.